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Compound Name: 2-Methyl-2-pentenal

Cat. No.: B083557

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-2-pentenal (CAS No: 623-36-9) is a C6 a,B-unsaturated aldehyde that is a key
building block and fragrance ingredient in the flavor and fragrance industry.[1] Its characteristic
powerful, green, fruity, and pungent odor profile makes it a valuable component in a variety of
fragrance compositions.[2][3] This document provides detailed application notes and protocols
for the use of 2-Methyl-2-pentenal in fragrance applications, intended for a scientific audience.

2-Methyl-2-pentenal is utilized both as a direct fragrance ingredient to impart fresh, green, and
fruity notes, and as a chemical intermediate for the synthesis of other important fragrance and
flavor compounds, such as 2-methyl-2-pentenoic acid, known for its strawberry-like aroma.[4]

Physicochemical and Olfactory Properties

A summary of the key physicochemical and olfactory properties of 2-Methyl-2-pentenal is
provided below. This data is essential for formulation development, safety assessment, and
quality control.

Table 1: Physicochemical Properties of 2-Methyl-2-pentenal
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Property Value Reference(s)
Molecular Formula CeH100 [2][5]
Molecular Weight 98.14 g/mol [2]
CAS Number 623-36-9 [5][6]
Appearance Colorless to pale yellow liquid [7]
Boiling Point 135-138 °C at 760-765 mmHg [8]
Density 0.86 g/mL at 25 °C
Refractive Index 1.445-1.452 at 20 °C [6]
Flash Point 32-38°C (89.6 - 100 °F) [81[9]
Solubility Soluble in alcohol [7]
Vapor Pressure ~7.34 mmHg at 25 °C [6]

Table 2: Olfactory Profile of 2-Methyl-2-pentenal
Odor Aspect Description Reference(s)

Primary Notes

Green, Fruity, Pungent

[2]

Secondary Notes

Grassy, Fresh, Aldehydic,
Sharp, Apple

[2]

Character

Powerful and diffusive

[6]

Recommended Usage

Up to 0.2% in fragrance

concentrate

[6]

Industrial Applications and Formulations

2-Methyl-2-pentenal's strong and diffusive character allows it to be used at low concentrations

to add a natural-smelling green and fruity lift to fragrance accords.
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e Fine Fragrance: In fine fragrances, it can be used to introduce a sharp, green top note, often
in combination with citrus and other fruity or floral notes.

e Personal Care Products: In shampoos, shower gels, and soaps, it contributes to a fresh and
clean scent profile. Its stability in various surfactant bases should be evaluated on a case-by-
case basis.

o Air Care: In candles and diffusers, it can provide a strong, room-filling green and fruity
aroma.[10]

o Chemical Intermediate: It is a crucial precursor in the synthesis of 2-methyl-2-pentenoic acid
(strawberry acid), a widely used flavor and fragrance compound.[4][11]

Due to its reactive aldehyde group and a,B3-unsaturation, 2-Methyl-2-pentenal has the
potential to be unstable in certain formulations, particularly in oxidative or high pH
environments. It is recommended to conduct stability testing in the final product base.

Experimental Protocols
Synthesis of 2-Methyl-2-pentenal (Aldol Condensation)

This protocol is based on the self-condensation of propionaldehyde, a common industrial
synthesis route.[11][12]

Objective: To synthesize 2-Methyl-2-pentenal via aldol condensation of n-propanal.
Materials:

e n-Propanal

e 2% Sodium Hydroxide (NaOH) solution

» Acetonitrile (solvent)

e Separatory funnel

» Reaction flask with stirring and temperature control

« Distillation apparatus
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Procedure:

e Set up the reaction flask with a stirrer and temperature control.

o Charge the flask with n-propanal.

o Slowly add the 2% NaOH solution to the n-propanal under controlled temperature (e.g.,
40°C). The molar ratio of NaOH to propanal should be optimized, for example, 0.09:1.[11]

» Allow the reaction to proceed with vigorous stirring for a specified time (e.g., 45 minutes).[11]

 After the reaction is complete, transfer the mixture to a separatory funnel and allow the
layers to separate.

o Separate the organic layer containing the crude 2-Methyl-2-pentenal.

e The crude product can be purified by distillation.

Expected Yield: Yields of up to 93% have been reported under optimized conditions.[11]

n-Propanal

2% NaOH Catalyst

Reaction Vessel
(40°C, 45 min)

- Purification
Phase Separation (Distillation) 2-Methyl-2-pentenal

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methyl-2-pentenal.

Quality Control: GC-MS Analysis

Objective: To determine the purity of 2-Methyl-2-pentenal and identify any impurities.
Instrumentation and Materials:

e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)
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Appropriate GC column (e.g., non-polar or medium-polar)

Helium or Hydrogen as carrier gas

Sample of 2-Methyl-2-pentenal

Solvent (e.g., hexane or ethanol)

GC-MS Parameters (Example):

* Injector Temperature: 250°C

e Oven Program: Initial temperature of 70°C for 3 minutes, ramp up to 100°C at 5°C/min, then
ramp up to 246°C at 120°C/min and hold for 3 minutes.[13]

e Carrier Gas Flow: Constant flow, e.g., 1 mL/min

e MS Transfer Line Temperature: 280°C[14]

e lon Source Temperature: 230°C[14]

lonization Mode: Electron lonization (El) at 70 eV[14]

Procedure:

Prepare a dilute solution of the 2-Methyl-2-pentenal sample in the chosen solvent.
 Inject a small volume (e.g., 1 pL) into the GC-MS system.
¢ Acquire the chromatogram and mass spectra of the separated components.

« |dentify the 2-Methyl-2-pentenal peak based on its retention time and comparison of its
mass spectrum with a reference library (e.g., NIST).

o Calculate the purity based on the peak area percentage.

Sensory Evaluation Protocol
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Objective: To characterize the olfactory profile of 2-Methyl-2-pentenal and its performance in a

fragrance composition.

Materials:

Sample of 2-Methyl-2-pentenal (diluted in a suitable solvent like ethanol, e.g., at 1% or
10%)

Odor-free smelling strips
Panel of trained sensory analysts or naive consumers

Evaluation booths with controlled ventilation and lighting

Procedure:

Preparation: Dip smelling strips into the diluted sample solution, ensuring a consistent
amount of liquid is absorbed. Allow the solvent to evaporate for a few seconds.

Evaluation: Present the smelling strips to the panelists in a blind and randomized order.

Data Collection: Ask panelists to rate the intensity of various odor descriptors (e.g., green,
fruity, pungent, grassy) on a labeled magnitude scale (LMS). Also, collect qualitative
descriptions of the scent.

Top, Middle, and Base Note Evaluation: Evaluate the scent profile at different time points
(e.g., immediately, after 15 minutes, after 1 hour, after 4 hours) to assess its volatility and
how the character changes over time.

In-Product Evaluation: Incorporate 2-Methyl-2-pentenal into a simple fragrance base (e.g., a
simple floral or citrus accord) at a known concentration (e.g., 0.1%). Compare the modified
fragrance with the original base to evaluate the impact of 2-Methyl-2-pentenal.
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Caption: Workflow for the sensory evaluation of 2-Methyl-2-pentenal.

Signaling Pathway of Aldehyde Olfactory Perception

The sense of smell is initiated by the binding of odorant molecules to olfactory receptors (ORS),
which are G-protein coupled receptors (GPCRs) located on the cilia of olfactory sensory
neurons.[15] While the specific ORs that bind to 2-Methyl-2-pentenal are not fully elucidated,
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the general signaling cascade for aldehydes is understood. The rat olfactory receptor OR-I7 is
a well-studied example known to be activated by aliphatic aldehydes.[16][17][18]

The binding of an aldehyde to an OR triggers a conformational change in the receptor,
activating an associated G-protein (Goolf). This initiates a signaling cascade that leads to the
depolarization of the neuron and the transmission of a signal to the brain.
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Caption: Generalized olfactory signaling pathway for aldehydes.
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Safety and Regulatory Information

o Hazard Classification: 2-Methyl-2-pentenal is classified as a flammable liquid and may
cause skin sensitization and serious eye damage.[8][9]

o |IFRA Standards: The International Fragrance Association (IFRA) has set restrictions on the
use of 2-Methyl-2-pentenal in various product categories due to its potential for dermal
sensitization and systemic toxicity.[19] For example, the maximum acceptable concentration
in fine fragrance (Category 4) is 0.0077%.[19] Researchers and formulators must consult the
latest IFRA standards for specific application limits.

o Personal Protective Equipment (PPE): When handling 2-Methyl-2-pentenal, appropriate
PPE, including safety goggles, gloves, and a lab coat, should be worn. Work should be
conducted in a well-ventilated area or under a fume hood.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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